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Compound of Interest

Compound Name: Syntelin

Cat. No.: B15604884 Get Quote

This document provides essential safety protocols and procedural guidance for the handling

and disposal of Syntelin in a laboratory environment. Adherence to these guidelines is

mandatory to ensure personnel safety and regulatory compliance.

Immediate Safety and Hazard Information
Syntelin is a potent neurotoxic agent and a severe respiratory and skin irritant. All personnel

must be fully trained on this protocol before commencing any work involving Syntelin.

Hazard Classification & Safety Data Value / Guideline

Permissible Exposure Limit (PEL) 0.05 µg/m³ (8-hour time-weighted average)

Short-Term Exposure Limit (STEL) 0.2 µg/m³ (15-minute period)

Immediately Dangerous to Life or Health (IDLH) 1.5 µg/m³

Primary Routes of Exposure Inhalation, Dermal Absorption, Ingestion

Principal Hazards
Acute Neurotoxicity, Severe Respiratory &

Dermal Irritation

Required Engineering Control Certified Chemical Fume Hood or Glovebox

Emergency Contact EHS Hotline: (555) 123-4567
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Personal Protective Equipment (PPE)
The following PPE is the minimum requirement for any procedure involving Syntelin. All PPE

must be inspected for integrity before each use.

Primary Protection:

Respirator: A full-face respirator with a combination organic vapor/P100 cartridge is

required for all handling outside of a glovebox.

Gloves: Double-gloving is mandatory. Use a nitrile inner glove and a butyl rubber or

neoprene outer glove.

Eye Protection: Chemical splash goggles and a face shield are required if not using a full-

face respirator.

Lab Coat: A chemically resistant, disposable lab coat must be worn over primary clothing.

Glove Selection and Breakthrough Time: The following table summarizes the breakthrough

times for recommended glove materials when handling a 1M solution of Syntelin in

methanol.

Glove Material Thickness (mil)
Breakthrough Time
(minutes)

Rating

Butyl Rubber 15 > 480 Excellent

Neoprene 18 420 Good

Nitrile Rubber 8 < 15
Not Recommended

(for outer)

Latex 10 < 5 Not Recommended

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the standard workflow for handling Syntelin from preparation to

immediate post-use cleanup.
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Preparation:

Ensure a certified chemical fume hood is operational and has a face velocity between 80-

120 fpm.

Assemble all necessary equipment (glassware, reagents, Syntelin stock) and place it

inside the fume hood.

Don all required PPE as specified in Section 2.

Prepare a 10% sodium bicarbonate solution for immediate decontamination of surfaces.

Handling and Experimentation:

Perform all manipulations of Syntelin deep within the fume hood (at least 6 inches from

the sash).

Use dedicated glassware and tools.

Keep all containers of Syntelin sealed when not in immediate use.

Post-Experiment Cleanup:

Decontaminate all surfaces within the fume hood with a 10% sodium bicarbonate solution,

followed by a 70% ethanol wipe-down.

Carefully remove outer gloves and dispose of them as hazardous waste while still in the

fume hood.

Remove remaining PPE in the designated doffing area, avoiding contact with potentially

contaminated surfaces.
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Diagram 1: Standard workflow for handling Syntelin.
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Disposal Plan
All waste contaminated with Syntelin must be treated as hazardous. Do not mix with other

waste streams.

Solid Waste:

Includes contaminated gloves, lab coats, pipette tips, and wipes.

Place all solid waste into a dedicated, labeled, and sealed hazardous waste container

lined with a 6-mil polyethylene bag.

Store the container in a designated satellite accumulation area.

Liquid Waste:

Protocol: Syntelin Neutralization for Disposal

Objective: To neutralize the acute neurotoxicity of Syntelin in aqueous solutions prior to

collection by Environmental Health & Safety (EHS).

Methodology:

Working in a fume hood, slowly add the aqueous Syntelin waste to a 1.5 M solution

of sodium hydroxide (NaOH) at a 1:10 ratio (waste:NaOH).

The reaction is exothermic; add the waste solution slowly while monitoring the

temperature, keeping it below 40°C.

Gently stir the resulting solution for a minimum of 2 hours to ensure complete

hydrolysis.

After 2 hours, check the pH to ensure it is >12.

Transfer the neutralized solution to a labeled hazardous waste container for collection

by EHS.

Label the container clearly: "Hazardous Waste: Syntelin (Hydrolyzed in NaOH), [Date]".
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Emergency Procedures: Spill and Exposure
Minor Spill (inside fume hood):

Alert personnel in the immediate area.

Use a commercial spill kit or absorbent pads to contain the spill.

Apply a 10% sodium bicarbonate solution to the spill area and let it sit for 10 minutes.

Wipe clean and dispose of all materials as hazardous waste.

Major Spill (outside fume hood):

Evacuate the laboratory immediately.

Activate the emergency alarm.

Call the EHS emergency hotline from a safe location.

Do not re-enter the area.

Personnel Exposure:

Skin: Immediately flush the affected area with copious amounts of water for at least 15

minutes while removing contaminated clothing. Seek immediate medical attention.

Eyes: Flush eyes with an eyewash station for at least 15 minutes. Hold eyelids open and

seek immediate medical attention.

Inhalation: Move the individual to fresh air. Seek immediate medical attention.
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Diagram 2: Decision workflow for Syntelin spill response.

To cite this document: BenchChem. [Standard Operating Procedure: Handling and Disposal
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[https://www.benchchem.com/product/b15604884#personal-protective-equipment-for-
handling-syntelin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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